Cas no 5979-27-1 (Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-, sodium salt(1:1))
5979-27-1 structure
Product Name:Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-, sodium salt(1:1)
CAS No:5979-27-1
MF:C16H10N3NaO8S
MW:427.320673465729
CID:373965
PubChem ID:135750074
Update Time:2025-04-19
Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-, sodium salt(1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-, sodium salt(1:1)
- sodium 3-[(1,5-dihydroxy-2-naphthyl)azo]-4-hydroxy-5-nitrobenzenesulphonate
- C.I. Mordant Black 51
- Chrome Black PBG
- Diamond Black SP
- Mordant Black 51
- Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-,sodium salt(1:1)
- EINECS 227-782-8
- 5979-27-1
- NS00046259
- sodium;3-[(1,5-dihydroxynaphthalen-2-yl)diazenyl]-4-hydroxy-5-nitrobenzenesulfonate
- Sodium 3-((1,5-dihydroxy-2-naphthyl)azo)-4-hydroxy-5-nitrobenzenesulphonate
-
- Inchi: 1S/C16H11N3O8S.Na/c20-14-3-1-2-10-9(14)4-5-11(15(10)21)17-18-12-6-8(28(25,26)27)7-13(16(12)22)19(23)24;/h1-7,20-22H,(H,25,26,27);/q;+1/p-1/b18-17+;
- InChI Key: MLJAXWJCHOAYFH-ZAGWXBKKSA-M
- SMILES: S(C1C=C(C(=C(C=1)/N=N/C1=CC=C2C(=CC=CC2=C1O)O)O)[N+](=O)[O-])(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 427.00900
- Monoisotopic Mass: 427.00863
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 938
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 118
- XLogP3: nothing
- Topological Polar Surface Area: 190
Experimental Properties
- PSA: 196.81000
- LogP: 4.78830
Benzenesulfonic acid,3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-4-hydroxy-5-nitro-, sodium salt(1:1) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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